2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(2,3-dichlorophenyl)acetamide

• IUPAC Name: 2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(2,3-dichlorophenyl)acetamide
• InChI: InChI=1S/C16H10Cl3N3O2/c17-10-5-2-1-4-9(10)16-21-13(22-24-16)8-14(23)20-12-7-3-6-11(18)15(12)19/h1-7H,8H2,(H,20,23)
• InChI Key: XLELHQWVEXRHIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)CC(=O)NC3=C(C(=CC=C3)Cl)Cl)Cl
• Molecular Formula: C16H10Cl3N3O2
• Molecular Weight: 382.6 g/mol

Description

The compound “2-[5-(2-chlorophenyl)-1,2,4-oxadiazol-3-yl]-N-(2,3-dichlorophenyl)acetamide” is a complex organic molecule that contains an oxadiazole ring, which is a five-membered ring containing two nitrogen atoms, one oxygen atom, and two carbon atoms. The oxadiazole ring is attached to two chlorophenyl groups and an acetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the oxadiazole ring, along with the chlorophenyl and acetamide groups. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Oxadiazoles can undergo a variety of reactions, including electrophilic substitution and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxadiazole ring and the chlorophenyl groups would likely make the compound relatively non-polar.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many oxadiazole derivatives have been found to possess a wide range of biological activities, including anti-inflammatory, antibacterial, antiviral, and anticancer properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, as well as the development of new synthesis methods and the study of its reactivity.